Cas no 89520-70-7 (Sodium 3-bromobenzenesulfinate)

• Product Name: Sodium 3-bromobenzenesulfinate
• CAS No: 89520-70-7
• MF: C₆H₄BrNaO₂S
• MW: 243.053530693054
• MDL: MFCD11618015
• CID: 2811739
• PubChem ID: 23717249
• Update Time: 2025-06-08

Sodium 3-bromobenzenesulfinate Chemical and Physical Properties

Names and Identifiers

• sodium,3-bromobenzenesulfinate
• Sodium 3-bromobenzenesulfinate
• sodium;3-bromobenzenesulfinate
• 3-Bromobenzenesulfinic acid sodium salt
• C6H4BrNaO2S
• Benzenesulfinic acid, 3-bromo-, sodium salt
• Sodium 3-bromobenzene-1-sulfinate
• V8824
• MFCD11618015
• EN300-225947
• Benzenesulfinicacid,3-bromo-,sodiumsalt(1:1)
• E79223
• 89520-70-7
• AS-82209
• Sodium3-bromobenzenesulfinate
• DTXSID10635802
• SCHEMBL7515941
• AKOS025295892

• MDL： MFCD11618015
• Inchi： 1S/C6H5BrO2S.Na/c7-5-2-1-3-6(4-5)10(8)9;/h1-4H,(H,8,9);/q;+1/p-1
• InChI Key： LMRDXRGLFWAOLS-UHFFFAOYSA-M
• SMILES： BrC1=CC=CC(=C1)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 241.90131g/mol
• Monoisotopic Mass: 241.90131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on Sodium 3-bromobenzenesulfinate

Sodium 3-Bromobenzenesulfinate: A Comprehensive Overview

Sodium 3-bromobenzenesulfinate, also known by its CAS number 89520-70-7, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a sodium salt of 3-bromobenzenesulfenic acid, and its structure consists of a benzene ring substituted with a bromine atom at the meta position and a sulfinate group (-SO₂⁻ Na⁺) attached to the benzene ring. The sulfinate group imparts unique chemical properties, making it a valuable intermediate in various synthetic reactions.

Recent studies have highlighted the importance of sodium 3-bromobenzenesulfinate in the synthesis of advanced materials, particularly in the development of functional polymers and optoelectronic devices. Researchers have explored its role as a precursor for generating sulfonic acid functionalities in polymer chains, which are crucial for applications such as ion-exchange resins and proton-conducting membranes. The bromine substituent at the meta position further enhances the compound's reactivity, making it an ideal building block for constructing complex aromatic systems.

The synthesis of sodium 3-bromobenzenesulfinate typically involves multi-step processes, including sulfonation of bromobenzene derivatives followed by neutralization with sodium hydroxide. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways. For instance, the use of solid acid catalysts has been reported to significantly improve yields while reducing waste generation, aligning with current trends toward sustainable chemistry.

In terms of applications, sodium 3-bromobenzenesulfinate has found utility in pharmaceutical intermediates, agrochemicals, and specialty chemicals. Its sulfinate group facilitates nucleophilic substitutions and other transformations, making it a versatile reagent in organic synthesis. Moreover, its stability under various reaction conditions allows for its use in both laboratory-scale syntheses and industrial processes.

Recent research has also focused on the electrochemical properties of compounds derived from sodium 3-bromobenzenesulfinate. For example, sulfonated aromatic polymers derived from this compound have shown promise as cathode materials in fuel cells due to their high proton conductivity and thermal stability. These findings underscore the potential of this compound in advancing energy storage technologies.

In conclusion, sodium 3-bromobenzenesulfinate is a versatile and valuable compound with diverse applications across multiple industries. Its unique chemical structure and reactivity make it an essential intermediate in modern organic synthesis. As research continues to uncover new applications and optimized synthesis routes, this compound is poised to play an even greater role in advancing scientific and technological innovations.